![molecular formula C20H27N3O2 B5414445 1-{1-[(5-methoxy-3-methyl-1H-indol-2-yl)methyl]piperidin-4-yl}pyrrolidin-2-one](/img/structure/B5414445.png)
1-{1-[(5-methoxy-3-methyl-1H-indol-2-yl)methyl]piperidin-4-yl}pyrrolidin-2-one
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Description
The compound “1-{1-[(5-methoxy-3-methyl-1H-indol-2-yl)methyl]piperidin-4-yl}pyrrolidin-2-one” is a complex organic molecule that contains several functional groups, including a methoxy group, a methyl group, an indole group, a piperidine ring, and a pyrrolidinone ring . It is likely to be a derivative of indole, a heterocyclic compound that is a common scaffold in many natural products and drugs .
Mechanism of Action
While the exact mechanism of action for this compound is not known, it is possible that it could have biological activity similar to related indole derivatives. For example, some indole derivatives have been found to inhibit tubulin polymerization, which could make them potential agents for the development of new cancer therapies .
Future Directions
Given the potential biological activity of indole derivatives, there is significant interest in the development of new derivatives for therapeutic applications . Therefore, future research could focus on the synthesis and evaluation of this compound and related derivatives for their potential as new therapeutic agents.
properties
IUPAC Name |
1-[1-[(5-methoxy-3-methyl-1H-indol-2-yl)methyl]piperidin-4-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O2/c1-14-17-12-16(25-2)5-6-18(17)21-19(14)13-22-10-7-15(8-11-22)23-9-3-4-20(23)24/h5-6,12,15,21H,3-4,7-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNXQYVFMGBRTLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C=C(C=C2)OC)CN3CCC(CC3)N4CCCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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